Cas no 1247756-60-0 ([1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine)
[1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-4-methylphenyl)-1h-1,2,3-triazol-4-yl]methanamine
- [1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine
-
- Inchi: 1S/C10H11ClN4/c1-7-2-3-9(4-10(7)11)15-6-8(5-12)13-14-15/h2-4,6H,5,12H2,1H3
- InChI Key: ZDDVTRKWRUFULZ-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(C)C(Cl)=C2)C=C(CN)N=N1
[1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C125176-100mg |
[1-(3-chloro-4-methylphenyl)-1h-1,2,3-triazol-4-yl]methanamine |
1247756-60-0 | 100mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C125176-500mg |
[1-(3-chloro-4-methylphenyl)-1h-1,2,3-triazol-4-yl]methanamine |
1247756-60-0 | 500mg |
$ 390.00 | 2022-06-06 | ||
| TRC | C125176-1g |
[1-(3-chloro-4-methylphenyl)-1h-1,2,3-triazol-4-yl]methanamine |
1247756-60-0 | 1g |
$ 615.00 | 2022-06-06 | ||
| Life Chemicals | F2157-0887-0.25g |
[1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1247756-60-0 | 95%+ | 0.25g |
$382.0 | 2023-09-06 | |
| Life Chemicals | F2157-0887-0.5g |
[1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1247756-60-0 | 95%+ | 0.5g |
$403.0 | 2023-09-06 | |
| Life Chemicals | F2157-0887-1g |
[1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1247756-60-0 | 95%+ | 1g |
$425.0 | 2023-09-06 | |
| Life Chemicals | F2157-0887-2.5g |
[1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1247756-60-0 | 95%+ | 2.5g |
$850.0 | 2023-09-06 | |
| Life Chemicals | F2157-0887-5g |
[1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1247756-60-0 | 95%+ | 5g |
$1275.0 | 2023-09-06 | |
| Life Chemicals | F2157-0887-10g |
[1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1247756-60-0 | 95%+ | 10g |
$1785.0 | 2023-09-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1632177-250mg |
(1-(3-Chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl)methanamine |
1247756-60-0 | 98% | 250mg |
¥5450.00 | 2024-08-09 |
[1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on [1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine
Introduction to [1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS No. 1247756-60-0)
[1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS No. 1247756-60-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and substituted phenyl groups, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.
The chemical structure of [1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine is defined by a triazole ring attached to a substituted phenyl group through a methylene bridge. The presence of the chloro and methyl substituents on the phenyl ring imparts specific physicochemical properties that influence its biological activity and pharmacokinetic profile. The triazole moiety is known for its broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties.
Recent studies have highlighted the potential of [1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, [1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine has shown potential as an antiviral agent. Studies conducted at the National Institutes of Health have indicated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus. The mechanism of action is believed to involve interference with viral entry and replication processes.
The pharmacokinetic profile of [1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, which supports its potential for once-daily dosing regimens.
Safety and toxicity assessments are crucial for any compound under consideration for pharmaceutical development. Preclinical studies have demonstrated that [1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 500 mg/kg. These findings provide a strong foundation for advancing this compound into clinical trials.
The potential applications of [1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine extend beyond its direct therapeutic effects. Its unique chemical structure makes it an excellent scaffold for the design and synthesis of novel derivatives with enhanced biological activities. Researchers are actively exploring modifications to the triazole and phenyl moieties to optimize potency and selectivity for specific targets.
In conclusion, [1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS No. 1247756-60-0) represents a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential as an anti-inflammatory and antiviral agent underscores its significance in the development of new therapeutic strategies. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine.
1247756-60-0 ([1-(3-chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)